Sulfotep

Specification

• Description: Tetraethyl dithiopyrophosphate is an organic phosphate pesticide which acts as an inhibitor of cholinesterase, and as such it is highly toxic by all routes of exposure. It is a colorless to pale yellow mobile oil with an odor of garlic. It may be found as a liquid or as a dry mixture where the liquid is absorbed onto a dry carrier.; Sulfotep is an organic thiophosphate and an organothiophosphate insecticide. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor, an EC 3.1.1.8 (cholinesterase) inhibitor, an acaricide and an agrochemical. It is functionally related to a dithiodiphosphoric acid.; Sulfotep is a synthetic organic thiophosphate compound and organophosphate acetylcholinesterase inhibitor that is used as a pesticide. It is characterized as a highly toxic colorless to pale yellow oily liquid with a garlic-like odor, and exposure occurs by inhalation, ingestion, or contact.
• CAS No.: 3689-24-5
• Molecular Formula: C8H20O5P2S2; C8H20O5P2S2; (C2H5O)2P(S)OP(S)(OC2H5)2
• Molecular Weight: 322.3 g/mol
• IUPAC Name: diethoxyphosphinothioyloxy-diethoxy-sulfanylidene-λ5-phosphane
• Standard InChI: InChI=1S/C8H20O5P2S2/c1-5-9-14(16,10-6-2)13-15(17,11-7-3)12-8-4/h5-8H2,1-4H3
• Standard InChI Key: XIUROWKZWPIAIB-UHFFFAOYSA-N
• Impurities: The analysis of technical organophosphorus insecticides by (31)P nuclear magnetic resonance showed the major known toxic contaminants to be simple trialkyl phosphorothio- and -dithioic acid esters and the S-alkyl insecticide isomers. Small amt of the bis derivatives & the dithiopyrophosphate were also detected. These contaminants included both byproducts from the synthesis as well as degradation products. This procedure was used to analyze the following technical grade products: ronnel, sulfotepp, methyl parathion, dimethoate, malathion, methidathion, ethion, phosalone, & fenitrothion.
• SMILES: CCOP(=S)(OCC)OP(=S)(OCC)OCC
• Canonical SMILES: CCOP(=S)(OCC)OP(=S)(OCC)OCC
• Boiling Point: 277 to 282 °F at 2 mmHg (EPA, 1998); 136-139 °C @ 2 mm Hg; at 0.2666kPa: 136-139 °C; 277-282 °F at 2 mmHg; Decomposes
• Colorform: COLORLESS OIL; Pale yellow mobile liquid
• Flash Point: Not combustible (EPA, 1998)